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Compound of Interest

Compound Name: 1-Bromo-2-ethylbenzene

Cat. No.: B162476

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
1-Bromo-2-ethylbenzene (CAS No. 1973-22-4). The information is intended for professionals
in research and development who may handle this chemical.

Chemical Identification and Properties

1-Bromo-2-ethylbenzene is a brominated aromatic hydrocarbon.[1] It presents as a colorless
to pale yellow, odorless liquid.[1][2][3] This compound serves as an intermediate in the
synthesis of pharmaceuticals, agrochemicals, and other organic compounds.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 1973-22-4 [2][4]
Molecular Formula CsHoBr [11[2][4]
Molecular Weight 185.06 g/mol [41[5]
Appearance Colorl.ess' to light orange/yellow 1G]
clear liquid
Odor Odorless [2]
Boiling Point 199 °C (lit.) [41[6]
Melting Point -56 °C [61[7]
Density 1.338 g/mL at 25 °C (lit.) [4][6]
Flash Point 77 °C/170.6 °F (closed cup) [4]
Refractive Index n20/D 1.549 (lit.) [41[6]
Vapor Pressure 0.471 mmHg at 25°C [6][7]

B Sparingly soluble in water;
Solubility ] ] [1][3]
soluble in organic solvents.

Hazard Identification and GHS Classification

1-Bromo-2-ethylbenzene is classified as a hazardous chemical.[8] The primary hazards are
associated with its combustibility and its irritant effects on the skin, eyes, and respiratory
system.[5][9]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)
o H227: Combustible
Flammable Liquids Category 4 o [2][10]
liquid
Skin H315: Causes skin
) o Category 2 S [2][5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i Category 2 N [2][5]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [5]
respiratory irritation
Exposure)

Signal Word: Warning[2][5]
Primary Hazards:

e Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[2][5][11]

e Physical Hazards: Combustible liquid.[2] Containers may explode when heated.[8][10][12]

Experimental Protocols for Safety and Handling

Adherence to strict safety protocols is mandatory when handling 1-Bromo-2-ethylbenzene.

Protocol 3.1: Personal Protective Equipment (PPE)

This protocol details the minimum required PPE. All PPE should be inspected prior to use.[13]

o Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[10][14][15]

¢ Skin Protection:
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o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber) tested according to EN 374.
[16] Check for leak-tightness before use.[16] Use proper glove removal technique to avoid
skin contact.[13]

o Protective Clothing: Wear a lab coat and other appropriate protective clothing to prevent
skin exposure.[10][14]

o Respiratory Protection:

o If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with an organic vapor cartridge.[14][17]

o Ensure that maintenance, cleaning, and testing of respiratory protective devices are
carried out according to the manufacturer's instructions.[18]

Protocol 3.2: Safe Handling and Storage

This protocol outlines the procedures for safe handling and storage to minimize exposure and
maintain chemical integrity.

e Handling:
o Work in a well-ventilated area, preferably within a chemical fume hood.[16][17]
o Avoid contact with skin, eyes, and clothing.[2][17]
o Avoid breathing vapors or mists.[2][8]
o Ground all equipment when handling the product to prevent static discharges.[19]
o Keep away from open flames, hot surfaces, and sources of ignition.[2][10]
o Do not eat, drink, or smoke in work areas.[13][16]
o Wash hands and any exposed skin thoroughly after handling.[8][13]
e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][13][14]
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o Keep away from heat, sparks, and flame.[2]
o Store away from incompatible materials, such as strong oxidizing agents.[2][8][14]

o The recommended storage temperature is 2 - 8 °C.[18]

Protocol 3.3: Spill Management

This protocol provides steps for managing an accidental release of 1-Bromo-2-ethylbenzene.
e Immediate Actions:

o Evacuate the area and ensure adequate ventilation.[13][18]

o Remove all sources of ignition (e.g., heat, sparks, open flames).[2][10][19]

o Wear appropriate personal protective equipment (see Protocol 3.1).[16]
e Containment and Cleanup:

o Cover drains to prevent the material from entering them.[13][18]

o Contain the spill by soaking it up with an inert absorbent material, such as sand, silica gel,
or universal binder.[2][8][12]

o Collect the absorbed material and place it into a suitable, closed, and labeled container for
disposal.[2][14][16]

¢ Post-Cleanup:
o Clean the affected area thoroughly.[13]

o Do not release the chemical into the environment.[14][16]

Protocol 3.4: First-Aid Procedures

Immediate medical attention is required in case of significant exposure.[2] Ensure medical
personnel are aware of the material involved.[11][12]
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e Eye Contact:

o Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the
eyelids apart.[2][8][16]

o Remove contact lenses, if present and easy to do. Continue rinsing.[13][16]

o Seek immediate medical attention, calling an ophthalmologist if necessary.[2][13]
» Skin Contact:

o Immediately remove all contaminated clothing and shoes.[2][16]

o Wash the affected skin area with plenty of soap and water.[2][8][16]

o If skin irritation occurs or persists, get medical advice/attention.[16]
« Inhalation:

o Remove the person from the exposure area to fresh air and keep them at rest in a position
comfortable for breathing.[2][8][14]

o If the person is not breathing, give artificial respiration.[2][14]
o Seek immediate medical attention.[2]

e Ingestion:
o Do NOT induce vomiting.[10][16]

o Rinse the mouth with water.[13][16] If the person is conscious, have them drink plenty of
water.[2]

o Never give anything by mouth to an unconscious person.[2][16]

o Call a physician or Poison Control Center immediately.[2][13]

Stability and Reactivity
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 Stability: The product is stable under normal storage conditions.[2]
« Conditions to Avoid: Keep away from incompatible products, heat, flames, and sparks.[2][10]
e Incompatible Materials: Strong oxidizing agents.[2][8][14]

o Hazardous Decomposition Products: Thermal decomposition can release irritating gases and
vapors, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen
halides/bromide.[2][8][10]

e Hazardous Polymerization: No hazardous polymerization is known to occur.[2]

Fire-Fighting and Disposal
Table 3: Emergency Procedures

Procedure Recommendations Source(s)

Water spray, carbon dioxide
Suitable Extinguishing Media (COy2), dry chemical, alcohol- [8][10][12]

resistant foam.

Unsuitable Extinguishing

. Water jet.
Media

Wear a self-contained
Firefighter Protection breathing apparatus (SCBA) [10][14]

and full protective gear.

Dispose of contents and
container to an approved
waste disposal plant. Waste is
Disposal classified as hazardous. Follow  [2][20][21][22]
all local, regional, and national
regulations. Do not empty into
drains.

Logical Workflow for Safe Handling
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The following diagram illustrates the lifecycle of handling 1-Bromo-2-ethylbenzene in a
laboratory setting, from acquisition to disposal.

Workflow for Safe Handling of 1-Bromo-2-ethylbenzene

Preparation

Acquire Chemical &
Review SDS

\

Perform Risk Assessment

\

Prepare Engineering Controls
(Fume Hood, Ventilation)

\

Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

Handling & Exr‘:'erimentation

Transport to
Work Area

Emergency Response

\

Conduct Experiment
(Avoid Inhalation/Contact)

Spill or Exposure

_4+17No i Yes (Exposure)
Store Temporarily Follow Spill Follow First-Aid
(Cool, Dry, Ventilated) Management Protocol Protocol
Weks‘te & Disilbsal
Segregate Waste

(Contaminated Materials,
Unused Chemical)

Y

Label Hazardous Waste
Container

Y

Arrange for Professional
Waste Disposal

Y

End of Lifecycle
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ion: Logical workflow for the safe handling of 1-Bromo-2-ethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safety and Handling of 1-
Bromo-2-ethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162476#1-bromo-2-ethylbenzene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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